Cas no 1339587-81-3 (4-(Isopropylthio)-3-methylbenzoic acid)

4-(Isopropylthio)-3-methylbenzoic acid structure
1339587-81-3 structure
Product Name:4-(Isopropylthio)-3-methylbenzoic acid
CAS No:1339587-81-3
MF:C11H14O2S
MW:210.292662143707
CID:2143120
Update Time:2023-08-04

4-(Isopropylthio)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(isopropylthio)-3-methylbenzoic acid
    • FCVFHLFKDBSIDA-UHFFFAOYSA-N
    • 3-methyl-4-(propan-2-ylsulfanyl)benzoic acid
    • 4-(Isopropylthio)-3-methylbenzoic acid
    • Inchi: 1S/C11H14O2S/c1-7(2)14-10-5-4-9(11(12)13)6-8(10)3/h4-7H,1-3H3,(H,12,13)
    • InChI Key: FCVFHLFKDBSIDA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1C)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Topological Polar Surface Area: 62.6
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